![molecular formula C20H20O4S B3144425 Ethyl 4-(3-methoxyphenyl)-2-oxo-6-(thiophen-3-yl)cyclohex-3-ene-1-carboxylate CAS No. 551921-89-2](/img/structure/B3144425.png)
Ethyl 4-(3-methoxyphenyl)-2-oxo-6-(thiophen-3-yl)cyclohex-3-ene-1-carboxylate
Overview
Description
Ethyl 4-(3-methoxyphenyl)-2-oxo-6-(thiophen-3-yl)cyclohex-3-ene-1-carboxylate is a useful research compound. Its molecular formula is C20H20O4S and its molecular weight is 356.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Genotoxicity and Mutation Spectrum
Ethyl 4-(3-methoxyphenyl)-2-oxo-6-(thiophen-3-yl)cyclohex-3-ene-1-carboxylate, due to its complex structure, may not have direct studies. However, exploring similar compounds provides insight into potential applications in scientific research. For instance, 1-Ethyl-1-nitrosourea (ENU), a related compound, is known for its potent mutagenic properties across various systems from viruses to mammalian cells, including germ cells, and has been extensively used for research purposes. ENU's ability to induce a wide range of mutations makes it a valuable tool for genetic studies and understanding mutagenesis mechanisms (Shibuya & Morimoto, 1993).
Catalytic Oxidation and Industrial Applications
Research into the catalytic oxidation of cyclohexene, a molecule with similarities in structural complexity, reveals potential for selectively producing valuable chemical intermediates. This process is critical for creating various products with different oxidation states and functional groups, indicating the relevance of structurally complex molecules like this compound in industrial chemistry (Cao et al., 2018).
Environmental Fate and Biodegradation
Understanding the environmental fate of compounds with similar structures, such as ethyl tert-butyl ether (ETBE), provides insights into potential ecological impacts and biodegradation pathways. Studies on ETBE's aerobic biodegradation in soil and groundwater demonstrate the complex interactions between chemical structure and environmental processes, highlighting the significance of researching the environmental behavior of synthetic compounds (Thornton et al., 2020).
Antioxidant Activity Measurement
Investigating the antioxidant activity of compounds can elucidate their potential health benefits or chemical properties. Techniques for measuring antioxidant activity, such as ORAC and FRAP assays, could be applicable to studying compounds like this compound, offering insights into their reactivity and possible applications in health science or material preservation (Munteanu & Apetrei, 2021).
Properties
IUPAC Name |
ethyl 4-(3-methoxyphenyl)-2-oxo-6-thiophen-3-ylcyclohex-3-ene-1-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20O4S/c1-3-24-20(22)19-17(14-7-8-25-12-14)10-15(11-18(19)21)13-5-4-6-16(9-13)23-2/h4-9,11-12,17,19H,3,10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGRLZEOGHJGDJL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1C(CC(=CC1=O)C2=CC(=CC=C2)OC)C3=CSC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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